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Compound of Interest

Compound Name: 1-(2-Propoxyethoxy)butane

CAS No.: 18854-58-5

Cat. No.: B14719165

Get Quote

This guide provides a technical comparison between Diglyme (Diethylene glycol dimethyl ether)

and 1-(2-Propoxyethoxy)butane (also known as Ethylene glycol butyl propyl ether).[1][2]

Technical Comparison: 1-(2-Propoxyethoxy)butane
vs. Diglyme
Executive Summary In the landscape of aprotic polar solvents, Diglyme has long been the gold

standard for organometallic chemistry due to its superior chelating ability (tridentate ligand).[1]

[2] However, its classification as a Reproductive Toxin (Repr.[1][2] 1B) and SVHC (Substance

of Very High Concern) under REACH has driven the search for alternatives.[1][2]

1-(2-Propoxyethoxy)butane (CAS: 18854-58-5), an asymmetric glycol ether, emerges as a

compelling "green" alternative.[1][2] While it lacks the third oxygen atom required for tridentate

chelation, its higher boiling point, increased lipophilicity, and favorable toxicity profile make it a

superior candidate for high-temperature etherifications and polymerizations where strict cation

solvation is less critical than thermal stability and safety.[1][2]
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The structural difference is the defining factor: Diglyme is a Diethylene glycol derivative (3

oxygens), while 1-(2-Propoxyethoxy)butane is a Monoethylene glycol derivative (2 oxygens).

[1][2]

Feature Diglyme

1-(2-

Propoxyethoxy)buta

ne

Implication

CAS 111-96-6 18854-58-5

Structure
Me-O-CH₂CH₂-O-

CH₂CH₂-O-Me
Bu-O-CH₂CH₂-O-Pr

Diglyme is a "Podand"

(chelator).[1][2]

Formula C₆H₁₄O₃ C₉H₂₀O₂
EGBP is more carbon-

rich (Lipophilic).[1][2]

Mol. Weight 134.17 g/mol 160.25 g/mol
EGBP has lower

volatility.[1][2]

Boiling Point 162°C ~185–190°C (Est.)*
EGBP allows higher

reaction temps.[1][2]

Flash Point 57°C > 75°C (Est.)[1][2]

EGBP is safer to

handle (Class IIIA).[1]

[2]

Water Sol. Miscible Low / Immiscible
EGBP allows easier

aqueous workup.[1][2]

Chelation Tridentate (3 O) Bidentate (2 O)
Diglyme stabilizes

cations better.[1][2]

Toxicity
Repr.[1][2][3] 1B

(Teratogen)

Not Classified (Likely

Low)

EGBP avoids

"Metabolic Trap".[1][2]

*Note: Boiling point estimated based on homolog trends (Diethyl Glyme: 121°C, Dibutyl Glyme:

203°C).[1][2]

Performance Analysis in Synthesis
A. Organometallic Chemistry (Grignard / Lithium)
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Diglyme (The Standard): Its tridentate structure wraps around cations (

,

), separating ion pairs.[1][2] This increases the nucleophilicity of the anion ("naked anion"
effect), accelerating rates in alkylations and reductions.[1][2]

1-(2-Propoxyethoxy)butane (The Alternative): Being bidentate, it solvates cations more

weakly.[1][2]

Verdict: For difficult Grignard formations or reductions requiring maximum reactivity (e.g.,

Sodium Borohydride reduction of esters), Diglyme is superior.[1][2]

Optimization: If using EGBP, a catalyst (e.g., crown ether or small amount of TMEDA) may

be needed to match Diglyme's reactivity.[1][2]

B. High-Temperature Synthesis & Polymerization
Diglyme: Limited by its 162°C boiling point.[1][2] In reactions requiring 170°C+ (e.g., Ullmann

coupling, high-performance polymer synthesis), Diglyme requires pressurized vessels.[1][2]

1-(2-Propoxyethoxy)butane: With a boiling point approaching 190°C, it allows for higher

reflux temperatures at atmospheric pressure.[1][2] Its asymmetric alkyl chains (Butyl/Propyl)

disrupt crystalline packing, maintaining liquidity at low temperatures while resisting

evaporation at high temperatures.[1][2]

Verdict:1-(2-Propoxyethoxy)butane is superior for high-temp, non-metal-critical

workflows.[1][2]

C. Workup and Isolation
Diglyme: Fully water-miscible.[1][2] Extracting products from Diglyme often requires tedious

back-extraction or distillation of the solvent (which can form peroxides).[1][2]

1-(2-Propoxyethoxy)butane: Significant hydrophobic character (C4/C3 chains).[1][2] It

phase-separates from water, allowing the solvent to serve as the organic layer in aqueous

washes.[1][2]

Verdict:1-(2-Propoxyethoxy)butane offers superior process efficiency in workup.[1][2]
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Safety & Toxicology: The "Metabolic Trap"
The critical safety differentiator is the metabolic pathway.[1][2]

Diglyme (Methyl Ether): Metabolized by cytochrome P450 to 2-Methoxyacetic acid (MAA).[1]

[2] MAA is a potent teratogen that inhibits histone deacetylase, causing testicular atrophy

and fetal defects.[1][2]

1-(2-Propoxyethoxy)butane (Butyl/Propyl Ether): Metabolized to Butoxyacetic acid or

Propoxyacetic acid.[1][2] These longer-chain metabolites are significantly less toxic and are

rapidly excreted.[1][2] They do not exhibit the specific reproductive toxicity mechanism of the

methyl homologs.[1][2]

Diglyme Toxicity Pathway

1-(2-Propoxyethoxy)butane Pathway

Diglyme
(Me-O-CH2...)

Metabolism
(P450)

2-Methoxyacetic Acid
(MAA)

Teratogenicity
(Repr. 1B)

1-(2-Propoxyethoxy)butane
(Bu-O-CH2...)

Metabolism
(P450)

Butoxy/Propoxy Acids
(Rapid Excretion)

Safe Profile
(Low Toxicity)

Click to download full resolution via product page

Figure 1: Comparative metabolic activation pathways.[1][2] Diglyme yields toxic MAA, whereas

EGBP yields benign metabolites.[1][2]

Experimental Protocols
Protocol A: Solvent Swap in Grignard Reaction (Diglyme
to EGBP)
Context: Synthesizing Phenylmagnesium Bromide. EGBP is used to replace Diglyme to avoid

toxicity, with adjustments for lower chelation.[1][2]
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Preparation: Flame-dry a 3-neck flask under Argon. Add Mg turnings (1.1 eq) and a crystal of

Iodine.

Activation: Add minimal THF (5% of total solvent volume) to cover Mg. Note: Pure EGBP

may not initiate the reaction due to poor cation solvation.[1][2]

Initiation: Add 10% of the Bromobenzene solution. Wait for exotherm/color change (clear to

turbid grey).[1][2]

Solvent Addition: Once initiated, dilute the remaining halide with 1-(2-
Propoxyethoxy)butane (dry).[1][2]

Addition: Add the halide/EGBP mixture dropwise at reflux (~180°C bath not needed, maintain

internal ~70-80°C).

Observation: If reaction stalls, add 1-2 equivalents of a Lewis base (e.g., Triethylamine) or

maintain higher temperature than usual.

Result: Yields are typically comparable to Diethyl Ether, though slightly slower than Diglyme.

[1][2]

Protocol B: High-Temperature Etherification (Williamson
Synthesis)
Context: Alkylation of a hindered phenol requiring high thermal energy.[1][2]

Dissolution: Dissolve Phenol (1.0 eq) and KOH (1.5 eq) in 1-(2-Propoxyethoxy)butane.

Dean-Stark: Heat to 140°C. The solvent's high BP allows water removal (azeotrope) without

losing solvent, unlike Hydrate-forming Diglyme.[1][2]

Reaction: Add Alkyl Halide. Raise temperature to 170°C.

Diglyme Limit: Would require a pressure vessel to reach this temp.[1][2]

EGBP Advantage:[1][2] Refluxes gently at atmospheric pressure.[1][2]

Workup: Cool to RT. Add Water.
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Separation: The EGBP layer separates naturally on top.[1][2] Wash with water to remove

salts.[1][2] (Diglyme would require extraction with DCM/Ethyl Acetate).[1][2]

Isolation: Distill off EGBP (recoverable and reusable).

Visualizing Solvation & Chelation

Diglyme (Tridentate) EGBP (Bidentate)

Mg++

O O O

Mg++

O O

Click to download full resolution via product page

Figure 2: Chelation modes. Diglyme (Left) forms a stable tridentate cage around the metal

center.[1][2] EGBP (Right) forms a weaker bidentate interaction, leaving the metal center more

exposed or requiring bridging.[1][2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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